Cas no 2172183-08-1 (5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-5-azaspiro2.4heptane-7-carboxylic acid)

• Product Name: 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-5-azaspiro2.4heptane-7-carboxylic acid
• CAS No: 2172183-08-1
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6310134
• PubChem ID: 165513253
• Update Time: 2025-05-20

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-5-azaspiro2.4heptane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-5-azaspiro2.4heptane-7-carboxylic acid
• 2172183-08-1
• EN300-1558729
• 5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanoyl}-5-azaspiro[2.4]heptane-7-carboxylic acid

• Inchi： 1S/C27H30N2O5/c1-2-17(24(30)29-14-23(25(31)32)27(16-29)11-12-27)13-28-26(33)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22-23H,2,11-16H2,1H3,(H,28,33)(H,31,32)
• InChI Key： DQSJCFJXOJXNOH-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC)=O)CC21CC2)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-5-azaspiro2.4heptane-7-carboxylic acid

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-5-azaspiro[2.4]heptane-7-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2172183-08-1, known as 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-5-azaspiro[2.4]heptane-7-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and drug delivery systems. This compound is characterized by its complex structure, which includes a spiro ring system, a fluorenylmethoxycarbonyl (Fmoc) group, and a carboxylic acid moiety. These structural features contribute to its unique chemical properties and potential applications in advanced therapeutic agents.

The spiro[2.4]heptane core of this compound is a bicyclic structure that provides rigidity and stability to the molecule. This rigidity is crucial for maintaining the bioactive conformation required for interactions with biological targets. The Fmoc group, a well-known protecting group in peptide synthesis, adds functionality by introducing a hydrophilic domain that can enhance solubility and bioavailability. Recent studies have demonstrated that such modifications can significantly improve the pharmacokinetic profiles of therapeutic agents, making this compound a promising candidate for drug development.

One of the most intriguing aspects of this compound is its potential as a prodrug or biosensor. The presence of the Fmoc group allows for controlled release mechanisms, enabling targeted delivery of therapeutic payloads to specific tissues or cells. Researchers have explored the use of similar compounds in enzyme-specific activation, where the Fmoc group is cleaved by specific enzymes, releasing the active drug moiety at the site of action. This approach minimizes systemic toxicity and enhances therapeutic efficacy, making it a focal point in personalized medicine.

Moreover, the carboxylic acid moiety at the 7-position of the spiro ring system introduces additional functional versatility. This group can participate in various chemical reactions, such as esterification or amidation, allowing for further modification and functionalization of the molecule. Recent advancements in click chemistry and bioorthogonal reactions have opened new avenues for incorporating this compound into complex molecular architectures, further expanding its potential applications.

From a synthetic standpoint, the construction of this compound involves multi-step processes that require precise control over stereochemistry and regioselectivity. The synthesis typically begins with the preparation of the spiro ring system, followed by sequential installation of the Fmoc group and carboxylic acid moiety. Modern methodologies, such as catalytic asymmetric synthesis and microwave-assisted reactions, have been employed to optimize these steps, ensuring high yields and purity.

In terms of biological activity, preliminary studies suggest that this compound exhibits potent inhibitory effects against certain enzymes implicated in neurodegenerative diseases. For instance, its ability to modulate beta-secretase activity has been explored in vitro, demonstrating its potential as a lead compound for Alzheimer's disease therapeutics. Additionally, its unique structure enables interactions with membrane-bound receptors, making it a candidate for GPCR-targeted therapies.

Looking ahead, ongoing research is focused on enhancing the pharmacodynamic properties of this compound through structural modifications. For example, researchers are investigating the incorporation of additional functional groups to improve its ability to cross biological barriers such as the blood-brain barrier. Furthermore, computational modeling techniques are being utilized to predict binding affinities and optimize molecular interactions with target proteins.

In conclusion, 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-5-azaspiro[2.4]heptane-7-carboxylic acid represents a cutting-edge advancement in organic chemistry with broad implications for drug discovery and development. Its intricate structure and versatile functional groups position it as a valuable tool in addressing unmet medical needs across various therapeutic areas.